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Compound of Interest

Compound Name: Sodium plumbate

Cat. No.: B1614394

This technical guide provides a comprehensive overview of the known hydrated forms of
sodium plumbate, with a focus on their chemical composition, structure, and synthesis. This
document is intended for researchers, scientists, and professionals in drug development and
related fields who require detailed information on these compounds.

Introduction to Sodium Plumbates

Sodium plumbates are inorganic compounds containing sodium, lead, and oxygen. The lead
is typically in the +4 oxidation state, forming the plumbate(lV) anion. These compounds can
exist in both anhydrous and hydrated forms. The primary hydrated form that has been
extensively characterized is sodium hexahydroxoplumbate(1V), which is often represented by
the chemical formula Naz[Pb(OH)s]. An older, less structurally descriptive formulation, sodium
plumbate trihydrate (Naz2Pb0Os-3H20), is also found in the literature and shares the same
empirical formula.

Known Hydrated Forms of Sodium Plumbate

The predominant and most well-characterized hydrated form of sodium plumbate is sodium
hexahydroxoplumbate(IV). While the term "sodium plumbate trihydrate” is also used, it is now
generally understood to refer to the same compound.

Sodium Hexahydroxoplumbate(lV) - Naz[Pb(OH)s]
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Sodium hexahydroxoplumbate(1V) is the most accurately described hydrated sodium
plumbate. In aqueous solutions, the plumbate(lV) ion exists as the hexahydroxoplumbate(lV)
anion, [Pb(OH)e]2~. This form has been isolated as single crystals and thoroughly
characterized.

Sodium Plumbate Trihydrate - NazPbO3-3H20

The formulation NazPb0Os3-3H20 is also associated with a hydrated form of sodium plumbate.
It has the same molecular weight and elemental composition as Naz[Pb(OH)s]. The IUPAC
name associated with its CAS number (52623-79-7) is disodium;dioxido(oxo)lead;trihydrate.
However, detailed structural analysis points towards the hexahydroxo structure being the
correct representation in the solid state when synthesized from aqueous media.

Physicochemical Properties and Characterization
Data

The following table summarizes the key quantitative data for sodium hexahydroxoplumbate(lV).
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Property Value
Chemical Formula Naz[Pb(OH)s]
Molecular Weight 355.22 g/mol
Transparent, colorless anisotropic single
Appearance
crystals
Crystal System Hexagonal
Space Group R-3

Unit Cell Parameters

a=6.0361(5) A, c = 14.253(2) A

Unit Cell Volume

449.72(9) A3

Density (picnometric)

3.92 g/cm?3

Bond Distances

Pb-0: 2.165(10) A, Na-0: 2.419(11) A and
2.423(11) A, O-H: 0.85 A

Bond Angles

O-Pb-0: 93.3(4)° and 86.7(4)°

Solubility

Soluble in water, but gradually decomposes with

the separation of PbOa2.

Experimental Protocols

Synthesis of Sodium Hexahydroxoplumbate(lV) Single

Crystals

A detailed method for the synthesis of Naz[Pb(OH)e] has been reported and involves the

reaction of lead dioxide with sodium hydroxide in an aqueous solution.

Materials:

e Lead(lV) oxide (PbO2)

e Sodium hydroxide (NaOH)

o Distilled water
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Procedure:
o A mixture of lead dioxide, sodium hydroxide, and water is prepared.

e The mixture is heated to facilitate the dissolution of lead dioxide in the concentrated alkali
solution.

e The resulting solution is allowed to cool slowly, leading to the formation of single crystals of
Naz[Pb(OH)e].

e The crystals are then isolated from the mother liquor.

Characterization Methods

The following techniques have been employed to characterize Naz[Pb(OH)s]:

o Chemical Analysis: To determine the elemental composition.

o Optical Analysis: To observe the crystal morphology and optical properties.

o X-ray Powder Diffraction (XRPD): To analyze the crystal structure of the bulk material.

» Single-Crystal X-ray Diffraction: To determine the precise crystal structure, including unit cell
parameters, space group, and atomic positions.

e Infrared (IR) Spectroscopy: To identify the vibrational modes of the hydroxyl groups and
other bonds within the compound.

o Thermogravimetric Analysis (TGA): To study the thermal decomposition behavior of the
compound.

Chemical Reactions and Logical Relationships
Formation of Sodium Hexahydroxoplumbate(lV)

The formation of sodium hexahydroxoplumbate(IV) occurs through the reaction of lead(IV)
oxide with a concentrated solution of sodium hydroxide.
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Sodium Hydroxide (NaOH) —| Sodium Hexahydroxoplumbate(lV) (Naz[Pb(OH)s])
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Synthesis of Sodium Hexahydroxoplumbate(l1V)

Thermal Decomposition of Sodium
Hexahydroxoplumbate(lV)

Thermogravimetric analysis has shown that Naz[Pb(OH)s] decomposes upon heating in a two-
stage process to form anhydrous sodium metaplumbate (3-NazPbO3).

140-570 °C

>570 °C Naz[Pb(OH)s]

-H20

Naz2Pbh20s + 2NaOH

l

B-NazPbOs
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Thermal Decomposition of Naz[Pb(OH)e/

Conclusion

The primary, well-characterized hydrated form of sodium plumbate is sodium
hexahydroxoplumbate(IV), Naz[Pb(OH)e]. The designation sodium plumbate trihydrate,
NazPb0s-3H20, while having the same empirical formula, is an older and less structurally
precise representation. The synthesis from aqueous solution and detailed structural analysis
support the hexahydroxo complex as the correct formulation. This guide has provided a
summary of its properties, synthesis, and thermal decomposition, which should serve as a
valuable resource for researchers and scientists in the field.

¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Hydrated Forms of
Sodium Plumbate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614394#what-are-the-different-hydrated-forms-of-
sodium-plumbate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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